Cas no 13150-71-5 (Benzene, 1-methyl-3-(methylsulfinyl)-)

• Product Name: Benzene, 1-methyl-3-(methylsulfinyl)-
• CAS No: 13150-71-5
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 1232620
• PubChem ID: 5324187
• Update Time: 2025-04-20

Benzene, 1-methyl-3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(methylsulfinyl)-
• 1-methyl-3-methylsulfinylbenzene
• 3-Methylphenylmethylsulfoxide
• 13150-71-5
• DTXSID10415888
• 1-METHANESULFINYL-3-METHYLBENZENE
• SCHEMBL1162647
• 1-methyl-3-(methylsulfinyl)benzene
• methyl m-tolyl sulfoxide
• DB-147650
• G33588
• EN300-51155
• CS-0250511

• MDL： MFCD18785713
• Inchi： 1S/C8H10OS/c1-7-4-3-5-8(6-7)10(2)9/h3-6H,1-2H3
• InChI Key： BWKUHXQKUYHJJG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07